1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine

• IUPAC Name: (3-chloro-4-methylphenyl)-[4-(4-chloro-2-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H17Cl2N3O3/c1-12-2-3-13(10-15(12)20)18(24)22-8-6-21(7-9-22)16-5-4-14(19)11-17(16)23(25)26/h2-5,10-11H,6-9H2,1H3
• InChI Key: XFFPGOLFNKBGGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=C(C=C(C=C3)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C18H17Cl2N3O3
• Molecular Weight: 394.2 g/mol

Description

1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine, also known as CN2097, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicine and research. CN2097 belongs to the class of piperazine derivatives and is known for its unique pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine is not yet fully understood. However, studies have suggested that it acts by inhibiting the production of pro-inflammatory cytokines and chemokines, which are responsible for the development of inflammation and pain.
Biochemical and Physiological Effects:
1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of nitric oxide, prostaglandin E2, and tumor necrosis factor-alpha, which are all involved in the inflammatory response. Additionally, 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine has been found to reduce the expression of cyclooxygenase-2, an enzyme that is responsible for the production of prostaglandins.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine for lab experiments is its high potency and selectivity. It has been found to exhibit potent anti-inflammatory and analgesic properties at low concentrations, making it a valuable tool for researchers studying the mechanisms of inflammation and pain. However, one of the limitations of 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine. One area of interest is the development of new drugs based on the structure of 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine for the treatment of pain and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine and its potential applications in other fields of research, such as cancer and neurodegenerative diseases. Furthermore, the development of new methods for synthesizing and purifying 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine could help to overcome some of the limitations associated with its use in lab experiments.

Scientific Research Applications

1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine has been extensively studied for its potential applications in various fields of research. One of the most significant applications of 1-(3-chloro-4-methylbenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine is in the field of medicinal chemistry. It has been found to exhibit potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.